1,3-Bis(4-aminophenyl)thiourea

• IUPAC Name: 1,3-bis(4-aminophenyl)thiourea
• InChI: InChI=1S/C13H14N4S/c14-9-1-5-11(6-2-9)16-13(18)17-12-7-3-10(15)4-8-12/h1-8H,14-15H2,(H2,16,17,18)
• InChI Key: BOXVYMDQQMOOGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NC(=S)NC2=CC=C(C=C2)N
• Molecular Formula: C13H14N4S
• DSSTOX Substance ID: DTXSID00410347
• Molecular Weight: 258.34 g/mol
• CAS RN: 6268-26-4

Description

1,3-Bis(4-aminophenyl)thiourea is an organosulfur compound with the molecular formula C13H14N4S. It has an average mass of 258.342 Da and a monoisotopic mass of 258.093903 Da.

Synthesis Analysis

Thioureas and their derivatives, including 1,3-Bis(4-aminophenyl)thiourea, are synthesized by the reaction of various anilines with carbon disulfide (CS2). The synthesis of thiourea derivatives has been reported in numerous studies due to their wide applications in organic synthesis and pharmaceutical industries.

Molecular Structure Analysis

The molecular structure of 1,3-Bis(4-aminophenyl)thiourea consists of a thiourea group (SC(NH2)2) attached to two 4-aminophenyl groups. The detailed structure can be found in various chemical databases.

Physical And Chemical Properties Analysis

1,3-Bis(4-aminophenyl)thiourea has a molecular formula of C13H14N4S, an average mass of 258.342 Da, and a monoisotopic mass of 258.093903 Da. More detailed physical and chemical properties may be available in specialized chemical databases.

Scientific Research Applications

Extraction of Toxic Heavy Metal Ions

1,3-Bis(4-aminophenyl)thiourea derivatives, particularly in the form of poly(thiourea-amide)s (PTAMs), have been investigated for their ability to extract toxic heavy metal ions from water media. Studies show that these polymers can nearly completely eliminate lead and mercury cations, highlighting their potential for environmental cleanup and water treatment (Kausar et al., 2012).

Catalysis in Organic Synthesis

Thiourea derivatives, including 1,3-bis(4-aminophenyl)thiourea, have been explored as catalysts in organic synthesis. They are particularly effective in promoting enantio- and diastereoselective Michael reactions, contributing to the synthesis of complex organic compounds with high selectivity (Okino et al., 2005).

Antibacterial Activities

Compounds containing 1,3-bis(4-aminophenyl)thiourea structures have shown promising antibacterial activity. This is particularly notable against gram-negative bacteria like E. coli, suggesting potential applications in developing new antibacterial agents (Wan Zullkiplee et al., 2014).

Binding Behavior with Metal Ions

The binding behavior of 1,3-bis(4-aminophenyl)thiourea derivatives towards metal ions like mercury has been studied, demonstrating their potential as chemical sensors or in applications involving metal ion detection and separation (Ngah et al., 2017).

Advancements in Polymer Chemistry

Thiourea derivatives are utilized in the synthesis of new polyimides with improved thermal stability and solubility. This has implications for materials science, particularly in the development of high-performance polymers (Kausar et al., 2010).

Application in Solar Cells

1,3-Bis(4-aminophenyl)thiourea derivatives have been investigated for their use in dye-sensitized solar cells (DSSCs). These compounds, when used as additives in gel polymer electrolytes, have shown to significantly enhance the solar-to-electric conversion efficiency, indicating their potential in renewable energy technologies (Karthika et al., 2019).

Anion Transport and Medical Research

Bis-thiourea derivatives, closely related to 1,3-bis(4-aminophenyl)thiourea, have shown promise as transmembrane anion carriers. This finding is significant for biological research and potential medical applications, including treating cystic fibrosis, a condition characterized by deficient anion transport (Valkenier et al., 2014).

Exploration in Molecular Docking and Antimicrobial Resistance

Studies involving 1,3-bis-thiourea derivatives have explored their potential as antimicrobial agents, particularly in overcoming microbial resistance. Molecular docking evaluations have been conducted to understand their interaction with bacterial proteins, which is crucial for the development of new antimicrobial drugs (Wan Zullkiplee et al., 2021).